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This guide provides an objective comparison of the research findings from the KEYNOTE-B10
clinical trial with alternative first-line treatments for recurrent/metastatic head and neck
squamous cell carcinoma (R/M HNSCC). The information is intended for researchers,
scientists, and drug development professionals to facilitate an independent validation and
comparative analysis of the available therapeutic options.

Comparative Analysis of Efficacy and Safety

The following tables summarize the key efficacy and safety data from the KEYNOTE-B10 trial
and compare it with the pivotal KEYNOTE-048 and EXTREME trials.

Table 1: Comparison of Efficacy Data
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Clinical Trial

Treatment Arm

Objective
Response Rate
(ORR)

Median
Progression-
Free Survival
(PFS)

Median Overall
Survival (OS)

Pembrolizumab

KEYNOTE-B10 + Carboplatin + 42%[1] 5.6 months[2] 13.1 months|[2]
Paclitaxel
Pembrolizumab
+ Chemo 13.6 months
KEYNOTE-048 ) ) 36.4% 4.9 months
(Cisplatin/Carbop (CPS 1)
latin + 5-FU)
Pembrolizumab 3.2 months (CPS  12.3 months
23.3% (CPS =1)
Monotherapy 21) (CPS 21)
Cetuximab +
Chemo
EXTREME ) ) 36%]3][4] 5.6 months[3][4] 10.1 months[3][4]
(Cisplatin/Carbop
latin + 5-FU)

CPS: Combined Positive Score; 5-FU: 5-Fluorouracil

Table 2: Comparison of Key Grade 3-5 Treatment-

Related Adverse Events (TRAES)
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Any Grade 3-5 Most Common
TRAE Grade 3-5 TRAEs

Clinical Trial Treatment Arm

Decreased neutrophils
(45%), anemia (20%),

Pembrolizumab +

KEYNOTE-B10 Carboplatin + 75%][5] )
) decreased white blood
Paclitaxel
cells (17%)[2]
Pembrolizumab + Neutropenia, anemia,
KEYNOTE-048 85.1%][6] _ _
Chemo febrile neutropenia
Pembrolizumab Hypothyroidism,
54.7%[6] _
Monotherapy fatigue, rash
) Neutropenia, anemia,
EXTREME Cetuximab + Chemo 83.3%[6]

rash, mucositis

Experimental Protocols
KEYNOTE-B10 Trial Protocol

Study Design: A single-arm, open-label, multicenter, phase IV study.[1][7]

Patient Population: Adults with previously untreated, histologically or cytologically confirmed
R/M HNSCC, regardless of PD-L1 status, with measurable disease and an ECOG
performance status of 0 or 1.[8]

Treatment Regimen:
o Pembrolizumab: 200 mg intravenously (V) every 3 weeks for up to 35 cycles.[1][8]

o Carboplatin: Area under the curve (AUC) 5 mg/mL/min IV every 3 weeks for up to 6
cycles.[1][8]

o Paclitaxel: Investigator's choice of 100 mg/m? on days 1 and 8 or 175 mg/m? on day 1, IV
every 3 weeks for up to 6 cycles.[1][8]

Primary Endpoint: Objective Response Rate (ORR) per RECIST v1.1 by blinded
independent central review.[9]
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KEYNOTE-048 Trial Protocol

o Study Design: A randomized, open-label, phase Il study with three arms.[10]

o Patient Population: Patients with untreated, locally incurable recurrent or metastatic HNSCC.
[11]

e Treatment Arms:
o Pembrolizumab Monotherapy: 200 mg IV every 3 weeks.

o Pembrolizumab + Chemotherapy: Pembrolizumab 200 mg IV every 3 weeks, plus cisplatin
100 mg/m?2 or carboplatin AUC 5 IV every 3 weeks, and 5-fluorouracil 2000 mg/m3/day for
4 days via continuous infusion every 3 weeks, for up to 6 cycles.

o Cetuximab + Chemotherapy (EXTREME regimen): Cetuximab 400 mg/m?2 loading dose
then 250 mg/m?2 weekly, plus cisplatin 100 mg/m? or carboplatin AUC 5 IV every 3 weeks,
and 5-fluorouracil 2000 mg/m?/day for 4 days via continuous infusion every 3 weeks, for
up to 6 cycles.[11]

e Primary Endpoints: Overall Survival (OS) and Progression-Free Survival (PFS).

EXTREME Trial Protocol

» Study Design: A randomized, open-label, multicenter, phase Il study.[12]
» Patient Population: Patients with previously untreated recurrent or metastatic HNSCC.
e Treatment Arms:

o Cetuximab + Chemotherapy: Cetuximab (400 mg/m?2 initial dose, then 250 mg/m2 weekly)
plus cisplatin (100 mg/m?) or carboplatin (AUC 5) on day 1, and 5-fluorouracil (1000
mg/m?/day) on days 1-4, every 3 weeks for a maximum of 6 cycles. Cetuximab was
continued as monotherapy until disease progression or unacceptable toxicity.

o Chemotherapy alone: Cisplatin (100 mg/m?) or carboplatin (AUC 5) on day 1, and 5-
fluorouracil (1000 mg/m?/day) on days 1-4, every 3 weeks for a maximum of 6 cycles.[13]
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¢ Primary Endpoint: Overall Survival (OS).
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Cetuximab Mechanism of Action

Experimental Workflow
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KEYNOTE-B10 Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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